Ethyl 2-fluoro-5-nitrobenzoate
Cat. No. B1590646
Key on ui cas rn:
367-79-3
M. Wt: 213.16 g/mol
InChI Key: UJIPWFPJAVYMHV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07030120B2
Procedure details
2-Fluoro-5-nitrobenzoic acid (1.85 g) was dissolved in ethanol (30 ml). Concentrated sulfuric acid (1.0 ml) was added to the solution, and the mixture was stirred at 65° C. overnight. The solvent was removed from the reaction solution by distillation under the reduced pressure, and the residue was adjusted to pH 7 by the addition of a saturated aqueous sodium hydrogencarbonate solution, followed by extraction with ethyl acetate. The organic layer was dried over anhydrous magnesium sulfate, and the solvent was then removed by distillation under the reduced pressure to give 1.79 g (84.3%) of ethyl 2-fluoro-5-nitrobenzoate.
Yield
84.3%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:10]=[CH:9][C:8]([N+:11]([O-:13])=[O:12])=[CH:7][C:3]=1[C:4]([OH:6])=[O:5].S(=O)(=O)(O)O.[CH2:19](O)[CH3:20]>>[F:1][C:2]1[CH:10]=[CH:9][C:8]([N+:11]([O-:13])=[O:12])=[CH:7][C:3]=1[C:4]([O:6][CH2:19][CH3:20])=[O:5]
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Inputs
Step One
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Name
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|
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Quantity
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1.85 g
|
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Type
|
reactant
|
|
Smiles
|
FC1=C(C(=O)O)C=C(C=C1)[N+](=O)[O-]
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|
Name
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|
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Quantity
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30 mL
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Type
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reactant
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Smiles
|
C(C)O
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Step Two
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Name
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|
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Quantity
|
1 mL
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|
Type
|
reactant
|
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Smiles
|
S(O)(O)(=O)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
|
65 °C
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Stirring
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Type
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CUSTOM
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|
Details
|
the mixture was stirred at 65° C. overnight
|
|
Rate
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UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
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1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed from the reaction solution by distillation under the reduced pressure
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ADDITION
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Type
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ADDITION
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Details
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the residue was adjusted to pH 7 by the addition of a saturated aqueous sodium hydrogencarbonate solution
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EXTRACTION
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Type
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EXTRACTION
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Details
|
followed by extraction with ethyl acetate
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
The organic layer was dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the solvent was then removed by distillation under the reduced pressure
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
|
|
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Type
|
product
|
|
Smiles
|
FC1=C(C(=O)OCC)C=C(C=C1)[N+](=O)[O-]
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.79 g | |
| YIELD: PERCENTYIELD | 84.3% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
